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Compound of Interest |

Compound Name: 2,4-Dimethyl-5-nitroaniline
CAS No.: 2124-47-2
Cat. No.: B103816

Get Quote

Title: Solubility Profiling & Thermodynamic Analysis of 2,4-Dimethyl-5-nitroaniline (CAS 2124-
47-2)[1]

Executive Summary: The Solubility Landscape

For researchers and process engineers in the dye and agrochemical sectors, 2,4-Dimethyl-5-
nitroaniline (CAS: 2124-47-2) represents a critical intermediate.[1] However, unlike its
extensively studied isomer 4-nitroaniline, quantitative solubility data for this specific methylated
derivative is scarce in open literature.

This guide bridges that gap by synthesizing available qualitative behaviors with a rigorous, self-
validating protocol for generating the missing quantitative data. Based on structural analysis
and analog behavior, this compound exhibits a Polar Aprotic > Polar Protic > Non-polar
solubility hierarchy. It is highly soluble in solvents like DMSO and Acetone, moderately soluble
in alcohols (Ethanol, Isopropanol), and practically insoluble in water.

Key Physicochemical Identifiers:
e CAS Number: 2124-47-2[1]

e Synonyms: 5-nitro-2,4-xylidine; 5-Amino-2,4-dimethylnitrobenzene[1]
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e Molecular Weight: 166.18 g/mol [1]
e Melting Point: 122.0 — 126.0 °C (Experimental range)[1]
o Appearance: Light yellow to brown crystalline powder[1]

Qualitative Solubility & Solvent Selection

Before initiating quantitative measurements, it is essential to establish a qualitative baseline.
The following classification is derived from synthesis workups and structural analog analysis
(e.g., 2-methyl-5-nitroaniline).

Representative . . Process
Solvent Class Solubility Behavior o
Solvents Application
Reaction medium;
Polar Aprotic DMSO, DMF, Acetone High Initial dissolution for
stock solutions.[1]
Extraction; Synthesis
) Dichloromethane ) solvent (e.g.,
Chlorinated High ) )
(DCM) isocyanate reactions).
[1]
Moderate Recrystallization (High
) Ethanol, Methanol, o -
Polar Protic (Temperature solubility at boiling,
Isopropanol ]
Dependent) low at ambient).[1]

Anti-solvent; Washing
Non-Polar Hexane, Cyclohexane  Low / Insoluble to remove non-polar

impurities.[1]

Anti-solvent
Water, Buffer (pH 7. precipitation; Waste
Aqueous Insoluble
[1]14) stream management.

[1]

Expert Insight: The presence of the nitro group (
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) creates a strong dipole, enhancing solubility in polar aprotic solvents. However, the amino
group (

) allows for hydrogen bonding, making alcohols viable solvents. The two methyl groups add
hydrophobic bulk, significantly reducing water solubility compared to simple aniline.

Protocol: Isothermal Saturation Method
(Standardized)

Since exact mole fraction tables are not universally available for this CAS number, you must
generate them to ensure process safety and efficiency. This protocol is the "Gold Standard" for
solubility determination, minimizing errors from supersaturation or temperature fluctuation.

Experimental Workflow

This self-validating workflow ensures thermodynamic equilibrium is reached before sampling.[1]

Start: Excess Solute
Addition
Equilibration Phase Separation Supernatant Quantification
Constant T_' (Shake Flask, 24-48h) (Settling/Centrifugation) Sampling (HPLC/Gravimetric)
Temp Control  ptmei
(+ 0.05 K)

\

Click to download full resolution via product page

Figure 1: Isothermal saturation workflow for solubility determination.

Step-by-Step Methodology

o Preparation: Add excess solid 2,4-Dimethyl-5-nitroaniline to a jacketed glass vessel
containing the pure solvent (e.g., Ethanol).

o Equilibration: Agitate the suspension at a fixed temperature (e.g., 298.15 K) for 24—48 hours.

o Validation: Measure concentration at 24h and 48h. If deviation is <2%, equilibrium is
reached.
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» Phase Separation: Stop agitation and allow the solid to settle for 2 hours. Maintain
temperature strictly.

o Sampling: Withdraw the supernatant using a pre-heated syringe filter (0.45 um PTFE) to
prevent precipitation during transfer.

e Quantification (HPLC Method):

o

Column: C18 Reverse Phase.[1]

[¢]

Mobile Phase: Acetonitrile : Water (50:50 v/v).[1]

[¢]

Detection: UV at 254 nm (characteristic nitroaniline absorption).

[e]

Calculation: Convert peak area to Mole Fraction (

) using a standard calibration curve.

Thermodynamic Modeling & Analysis
Once experimental data (
VS.

) is obtained, it must be modeled to extract thermodynamic parameters useful for process
scale-up.

The Modified Apelblat Equation

This semi-empirical model correlates solubility with temperature and is widely used for nitro-
compounds:

 : Mole fraction solubility.[1][2]
 : Absolute temperature (Kelvin).[2][3]

» : Empirical model parameters derived via regression analysis.

Thermodynamic Dissolution Parameters

Using the Van't Hoff Analysis, we determine the driving forces of dissolution.[2] Plot

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.esdmedikal.com/kimyasal-16/
https://www.esdmedikal.com/kimyasal-16/
https://www.esdmedikal.com/kimyasal-16/
https://www.tandfonline.com/doi/abs/10.1080/00319104.2021.1888095
https://www.tandfonline.com/doi/abs/10.1080/00319104.2021.1888095
https://en.wikipedia.org/wiki/4-Nitroaniline
https://www.tandfonline.com/doi/abs/10.1080/00319104.2021.1888095
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103816?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

VS.
. The slope provides the enthalpy.
o Enthalpy of Solution (

):

[1]

o Interpretation: A positive value indicates an endothermic process (solubility increases with
temperature), which is expected for 2,4-Dimethyl-5-nitroaniline in alcohols.[1]

e Gibbs Free Energy (

):
[1]

o Interpretation: A positive

indicates the dissolution is non-spontaneous at standard conditions (requiring energy input
or solvent interaction to proceed).

Experimental Data
(x_ivsT)

Van't Hoff Plot
(In x vs 1/T)

Apelblat Regression

Calc: AH, AS, AG (A, B, C)

Crystallizer Design
(Cooling Curve)
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Figure 2: Logical flow from raw data to process design parameters.
Process Application: Recrystallization Strategy
For purification, the solubility data dictates the yield.
Recommended System: Ethanol or Isopropanol.[1]
e Why: These solvents typically show a steep solubility curve (high sensitivity to

) for nitroanilines.

e Protocol:

o Dissolve crude 2,4-Dimethyl-5-nitroaniline in boiling Ethanol (approx. 78°C) until
saturation.

o Hot filtration to remove insoluble mechanical impurities.

o Slow cooling to 5°C. The steep drop in solubility (predicted by the Van't Hoff relationship)
will force the pure compound to crystallize out.

o Wash the filter cake with cold Hexane (non-solvent) to remove surface mother liquor
without redissolving the product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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